Cas no 910635-48-2 (Benzo[c]thiophene-1-carboxylic acid,3-formyl-4,5,6,7-tetrahydro-5,5-dimethyl-)

• Product Name: Benzo[c]thiophene-1-carboxylic acid,3-formyl-4,5,6,7-tetrahydro-5,5-dimethyl-
• CAS No: 910635-48-2
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 1958732
• PubChem ID: 57437421
• Update Time: 2025-04-21

Benzo[c]thiophene-1-carboxylic acid,3-formyl-4,5,6,7-tetrahydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylic acid,3-formyl-4,5,6,7-tetrahydro-5,5-dimethyl-
• 3-formyl-5,5-dimethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• SCHEMBL1863258
• 910635-48-2
• DB-339369
• DOSOMZRCQCVMMO-UHFFFAOYSA-N

• Inchi： 1S/C12H14O3S/c1-12(2)4-3-7-8(5-12)9(6-13)16-10(7)11(14)15/h6H,3-5H2,1-2H3,(H,14,15)
• InChI Key： DOSOMZRCQCVMMO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(=C1C=O)CC(C)(C)CC2

Computed Properties

• Exact Mass: 238.06636548Da
• Monoisotopic Mass: 238.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.6Ų